2-{4-[(4-methoxyphenyl)sulfonyl]-1-piperazinyl}-N-phenylacetamide

• IUPAC Name: 2-[4-(4-methoxyphenyl)sulfonylpiperazin-1-yl]-N-phenylacetamide
• InChI: InChI=1S/C19H23N3O4S/c1-26-17-7-9-18(10-8-17)27(24,25)22-13-11-21(12-14-22)15-19(23)20-16-5-3-2-4-6-16/h2-10H,11-15H2,1H3,(H,20,23)
• InChI Key: BTUKTTGDEKNFTR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CC(=O)NC3=CC=CC=C3
• Molecular Formula: C19H23N3O4S
• Molecular Weight: 389.5 g/mol

Description

2-{4-[(4-methoxyphenyl)sulfonyl]-1-piperazinyl}-N-phenylacetamide, also known as MPS or N-phenyl-4-(4-methoxyphenylsulfonyl)piperazine-1-carboxamide, is a chemical compound that belongs to the class of piperazine derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and drug discovery.

Mechanism of Action

The exact mechanism of action of 2-{4-[(4-methoxyphenyl)sulfonyl]-1-piperazinyl}-N-phenylacetamide is not fully understood. However, it has been suggested that 2-{4-[(4-methoxyphenyl)sulfonyl]-1-piperazinyl}-N-phenylacetamide may exert its pharmacological effects by modulating the activity of certain neurotransmitters and receptors in the central nervous system.
Biochemical and Physiological Effects
2-{4-[(4-methoxyphenyl)sulfonyl]-1-piperazinyl}-N-phenylacetamide has been shown to exhibit various biochemical and physiological effects, including the inhibition of cyclooxygenase-2 (COX-2) and the upregulation of the expression of tumor suppressor genes. Additionally, 2-{4-[(4-methoxyphenyl)sulfonyl]-1-piperazinyl}-N-phenylacetamide has been reported to induce apoptosis (programmed cell death) in cancer cells, suggesting its potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-{4-[(4-methoxyphenyl)sulfonyl]-1-piperazinyl}-N-phenylacetamide in lab experiments is its high potency and selectivity towards certain biological targets. However, its limitations include its low solubility in water and its potential toxicity at higher doses.

Future Directions

There are several future directions for the research on 2-{4-[(4-methoxyphenyl)sulfonyl]-1-piperazinyl}-N-phenylacetamide. One potential area of interest is the development of 2-{4-[(4-methoxyphenyl)sulfonyl]-1-piperazinyl}-N-phenylacetamide derivatives with improved pharmacological properties and reduced toxicity. Additionally, the investigation of the molecular mechanisms underlying the pharmacological effects of 2-{4-[(4-methoxyphenyl)sulfonyl]-1-piperazinyl}-N-phenylacetamide could provide valuable insights into the development of novel therapeutic agents for various diseases. Finally, the evaluation of the safety and efficacy of 2-{4-[(4-methoxyphenyl)sulfonyl]-1-piperazinyl}-N-phenylacetamide in clinical trials could pave the way for its potential use as a therapeutic agent in humans.

Synthesis Methods

The synthesis of 2-{4-[(4-methoxyphenyl)sulfonyl]-1-piperazinyl}-N-phenylacetamide involves the reaction of 4-methoxybenzenesulfonyl chloride with N-phenylpiperazine in the presence of a base, followed by the addition of acetic anhydride. The resulting compound is then purified by column chromatography to obtain pure 2-{4-[(4-methoxyphenyl)sulfonyl]-1-piperazinyl}-N-phenylacetamide.

Scientific Research Applications

2-{4-[(4-methoxyphenyl)sulfonyl]-1-piperazinyl}-N-phenylacetamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been reported to exhibit various pharmacological activities, including anticonvulsant, analgesic, anti-inflammatory, and antitumor properties.